Cas no 2361639-75-8 (N-1-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidin-3-ylprop-2-enamide)

• Product Name: N-1-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidin-3-ylprop-2-enamide
• CAS No: 2361639-75-8
• MF: C₁₂H₁₆N₄O₂
• MW: 248.281042098999
• CID: 5412766
• PubChem ID: 139019510
• Update Time: 2023-11-27

N-1-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidin-3-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidin-3-yl]prop-2-enamide
• Z2981766448
• EN300-26591004
• 2361639-75-8
• N-[1-(1-Methylpyrazol-4-yl)-6-oxopiperidin-3-yl]prop-2-enamide
• N-[1-(1-Methyl-1H-pyrazol-4-yl)-6-oxo-3-piperidinyl]-2-propenamide
• N-1-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidin-3-ylprop-2-enamide

• Inchi： 1S/C12H16N4O2/c1-3-11(17)14-9-4-5-12(18)16(7-9)10-6-13-15(2)8-10/h3,6,8-9H,1,4-5,7H2,2H3,(H,14,17)
• InChI Key： MMCULSMSXHOPDZ-UHFFFAOYSA-N
• SMILES： C(NC1CCC(=O)N(C2=CN(C)N=C2)C1)(=O)C=C

Computed Properties

• Exact Mass: 248.12732577g/mol
• Monoisotopic Mass: 248.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 585.2±50.0 °C(Predicted)
• pka: 13.86±0.20(Predicted)